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Compound of Interest

Compound Name: MHP 133

Cat. No.: B15574843 Get Quote

Essential Safety and Logistical Information for Laboratory Professionals

This document provides detailed procedural guidance for the proper disposal of MHP 133,

identified as Methyl caprooyl tyrosinate. The information is intended for researchers, scientists,

and drug development professionals to ensure safe handling and disposal in a laboratory

setting. According to available Safety Data Sheets (SDS), MHP (Methyl caprooyl tyrosinate) is

not classified as a hazardous substance or mixture.[1] Therefore, the following procedures are

based on guidelines for the disposal of non-hazardous laboratory waste.

Chemical and Physical Properties
A summary of the key quantitative data for Methyl caprooyl tyrosinate is presented below for

easy reference.

Property Value

Molecular Formula C₁₆H₂₃NO₄

Molecular Weight 293.36 g/mol [1][2]

Appearance Solid[2]

Purity 98.58%[2]

Water Solubility 153.1 mg/L @ 25 °C (estimated)[3]
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Step-by-Step Disposal Procedures
The following workflow outlines the decision-making process and steps for the proper disposal

of MHP 133 and associated materials.

Waste Assessment

Non-Hazardous Disposal Protocol

Hazardous Disposal Protocol

Container & Equipment Decontamination

Start: MHP 133 Waste Is the waste
classified as hazardous?

Determine Waste Form
No (per SDS)

Contact Environmental Health & Safety (EHS)
for hazardous waste pickup.

Yes

Solid Waste:
Dispose in regular laboratory trash.

Solid

Liquid Waste (Aqueous Solution):
Dispose down the sanitary sewer with copious amounts of water.

Liquid

Decontaminate empty containers and
 non-disposable equipment.

Dispose of decontaminated containers
in regular trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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